4-[(4-Fluorophenyl)methyl]-1-(3-oxo-3-pyrrolidin-1-ylpropyl)-[1,2,4]triazolo[4,3-a]quinazolin-5-one

• IUPAC Name: 4-[(4-fluorophenyl)methyl]-1-(3-oxo-3-pyrrolidin-1-ylpropyl)-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• InChI: InChI=1S/C23H22FN5O2/c24-17-9-7-16(8-10-17)15-28-22(31)18-5-1-2-6-19(18)29-20(25-26-23(28)29)11-12-21(30)27-13-3-4-14-27/h1-2,5-10H,3-4,11-15H2
• InChI Key: WAZHRTBUJVXXOU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CCC2=NN=C3N2C4=CC=CC=C4C(=O)N3CC5=CC=C(C=C5)F
• Molecular Formula: C23H22FN5O2
• Molecular Weight: 419.5 g/mol

Description

4-[(4-Fluorophenyl)methyl]-1-(3-oxo-3-pyrrolidin-1-ylpropyl)-[1,2,4]triazolo[4,3-a]quinazolin-5-one is a useful research compound. Its molecular formula is C23H22FN5O2 and its molecular weight is 419.46. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

A series of 1,2,4-triazolo[4,3-a]-quinoline derivatives, including compounds with structural similarities to "4-[(4-Fluorophenyl)methyl]-1-(3-oxo-3-pyrrolidin-1-ylpropyl)-[1,2,4]triazolo[4,3-a]quinazolin-5-one", have been designed and synthesized, focusing on anticancer activity. These compounds showed significant cytotoxicity against human neuroblastoma and colon carcinoma cell lines, highlighting their potential in cancer therapy (B. N. Reddy et al., 2015).

Antihistaminic Activity

Research has also explored the H1-antihistaminic activity of 1,2,4-triazoloquinazolinone derivatives. Studies indicate that these compounds exhibit significant protection against histamine-induced bronchospasm in guinea pigs, with minimal sedative effects. This positions them as promising candidates for the development of new H1-antihistamines (V. Alagarsamy et al., 2008).

Antibacterial and Antifungal Activity

Another area of application is in the synthesis of triazoloquinazolinone derivatives for antimicrobial purposes. These compounds have been evaluated for antibacterial and antifungal activities, demonstrating potential against a variety of microbial strains. The incorporation of fluorine-containing quinolines into these derivatives may enhance their antimicrobial efficacy (I. Singh et al., 2010).

Molecular Docking and Antitumor Activities

Further studies have involved the use of molecular docking to predict the interactions between triazoloquinazolinone derivatives and biological targets. These interactions suggest that certain derivatives could inhibit protein kinases involved in cancer progression, offering a pathway for the development of novel antitumor agents (Q. Ren et al., 2021).